Cas no 1806286-05-4 (5-Acetyl-2-iodobenzo[d]oxazole)

• Product Name: 5-Acetyl-2-iodobenzo[d]oxazole
• CAS No: 1806286-05-4
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 4819301
• Update Time: 2025-05-19

5-Acetyl-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-iodobenzo[d]oxazole

• Inchi： 1S/C9H6INO2/c1-5(12)6-2-3-8-7(4-6)11-9(10)13-8/h2-4H,1H3
• InChI Key： RRFDAQIJZJLFNJ-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C(C)=O)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 5-Acetyl-2-iodobenzo[d]oxazole

Comprehensive Overview of 5-Acetyl-2-iodobenzo[d]oxazole (CAS No. 1806286-05-4): Properties, Applications, and Research Insights

The compound 5-Acetyl-2-iodobenzo[d]oxazole (CAS No. 1806286-05-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique benzo[d]oxazole core functionalized with an acetyl group at the 5-position and an iodine atom at the 2-position, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H6INO2, combines reactivity and stability, making it valuable for cross-coupling reactions, fluorescence studies, and drug discovery applications.

In recent years, the demand for iodinated heterocycles like 5-Acetyl-2-iodobenzo[d]oxazole has surged due to their role in palladium-catalyzed reactions (e.g., Suzuki-Miyaura and Sonogashira couplings). Researchers frequently search for "how to synthesize 5-Acetyl-2-iodobenzo[d]oxazole" or "applications of iodobenzooxazole derivatives," reflecting its relevance in modern organic synthesis. The iodine moiety acts as a leaving group, enabling efficient C-C bond formation, while the acetyl group offers a handle for further derivatization.

From a material science perspective, benzo[d]oxazole derivatives are explored for their luminescent properties. Questions like "are benzooxazole compounds fluorescent?" highlight user interest in optoelectronic applications. The electron-withdrawing acetyl and iodine substituents in 5-Acetyl-2-iodobenzo[d]oxazole can fine-tune electronic properties, making it a candidate for OLEDs or sensor development.

In medicinal chemistry, this compound’s scaffold is investigated for kinase inhibition and antimicrobial activity. Searches such as "benzooxazole in drug design" underscore its potential. The acetyl group may interact with biological targets via hydrogen bonding, while the iodine atom could enhance binding affinity in certain protein pockets.

Handling and storage of 5-Acetyl-2-iodobenzo[d]oxazole require standard precautions for air-sensitive compounds. It is typically stored under inert conditions to preserve reactivity. Analytical techniques like NMR, HPLC, and mass spectrometry are employed for purity verification, addressing common queries like "how to characterize iodobenzooxazole derivatives."

Environmental and regulatory considerations are also trending topics. While not classified as hazardous, proper disposal methods for iodinated compounds are essential. Researchers often seek "green synthesis of benzooxazole derivatives" to align with sustainable chemistry goals.

In summary, 5-Acetyl-2-iodobenzo[d]oxazole (CAS No. 1806286-05-4) bridges multiple disciplines—from synthetic methodology to functional materials. Its dual functionalization and modular reactivity position it as a key player in advancing organic electronics and therapeutic development, answering the growing demand for tailored heterocyclic building blocks.